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Compound of Interest

Compound Name: Cholecystokinin-J

Cat. No.: B1668895 Get Quote

Note on Compound Nomenclature: The designation "JMV-180" can be ambiguous. In scientific

literature, it most commonly refers to CCK-JMV-180, a ligand for the cholecystokinin (CCK)

receptor. However, the "JMV" prefix is also used for other compounds involved in appetite

regulation that target the ghrelin receptor, such as the agonist JMV-1843 and the antagonist

JMV-2959. To provide a comprehensive resource, this document details the application of all

three compounds in appetite regulation research.

Section 1: CCK-JMV-180 (Cholecystokinin Receptor
Ligand)
Application Notes
CCK-JMV-180 is a peptide analog of the C-terminal heptapeptide of cholecystokinin (CCK).[1]

It is a valuable tool for studying the role of the CCK-A receptor (CCK1R) in satiety and appetite

regulation. CCK is a gut hormone released post-prandially that induces a feeling of fullness.[2]

The mechanism of action of CCK-JMV-180 is species-dependent. In rats, it acts as a partial

agonist, specifically as an agonist at high-affinity CCK receptors and a competitive antagonist

at low-affinity CCK receptors.[3][4] This dual action makes it useful for dissecting the roles of

different receptor affinity states. In mice, however, CCK-JMV-180 acts as a full agonist at both

high- and low-affinity sites, potently suppressing food intake.[4] This species-specific difference

is critical for experimental design and data interpretation.
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Data Presentation
Table 1: Effects of CCK-JMV-180 on Food Intake

Species
Administration
Route

Dose
Effect on Food
Intake

Reference

Rat
Intraperitoneal

(i.p.)
Not specified

Failed to

suppress liquid

diet intake

Rat
Intraperitoneal

(i.p.)
Not specified

Antagonized the

anorectic effects

of CCK-8

Mouse
Intraperitoneal

(i.p.)
Not specified

Potently

suppressed

liquid diet intake

Experimental Protocols
Protocol 1: Investigation of CCK-JMV-180's Effect on Food Intake in Mice

Animal Model: Adult male C57BL/6 mice, individually housed to monitor food intake

accurately.

Acclimatization: Allow mice to acclimate to the housing conditions and handling for at least

one week before the experiment.

Drug Preparation: Dissolve CCK-JMV-180 in sterile saline (0.9% NaCl). The concentration

should be calculated based on the desired dose and an injection volume of 10 ml/kg body

weight.

Experimental Groups:

Vehicle control (saline)

CCK-JMV-180 (effective dose to be determined by a dose-response study)
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Procedure:

Fast the mice for a predetermined period (e.g., 4-6 hours) to ensure motivation to eat.

Administer CCK-JMV-180 or vehicle via intraperitoneal (i.p.) injection.

Immediately after injection, provide a pre-weighed amount of standard chow or a liquid

diet.

Measure food intake at regular intervals (e.g., 30, 60, 120, and 240 minutes) by weighing

the remaining food.

Data Analysis: Analyze the cumulative food intake at each time point using an appropriate

statistical test (e.g., t-test or ANOVA) to compare the CCK-JMV-180 treated group with the

vehicle control group.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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